Cas no 901233-22-5 (N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)
N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
- N-(furan-2-ylmethyl)-2-((2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
- HMS1624D13
- VU0626250-1
- N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide
- AKOS001787171
- 901233-22-5
- N-(furan-2-ylmethyl)-2-[[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
- F3407-0860
-
- Inchi: 1S/C23H21N3O3S/c1-28-18-11-9-17(10-12-18)22-25-21(16-6-3-2-4-7-16)23(26-22)30-15-20(27)24-14-19-8-5-13-29-19/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
- InChI Key: UIVMIRPUIWBTMP-UHFFFAOYSA-N
- SMILES: S(CC(NCC1=CC=CO1)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=CC=2)OC)=N1
Computed Properties
- Exact Mass: 419.13036271g/mol
- Monoisotopic Mass: 419.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-0860-2μmol |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-5μmol |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-10μmol |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-20μmol |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-1mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-2mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-3mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-4mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-5mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0860-10mg |
N-[(furan-2-yl)methyl]-2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide |
901233-22-5 | 10mg |
$79.0 | 2023-09-10 |
N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
Comprehensive Overview of N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901233-22-5)
N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901233-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and furan moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity, including anti-inflammatory and antimicrobial effects. The presence of a methoxyphenyl group further enhances its potential as a scaffold for designing novel therapeutic agents.
In recent years, the demand for heterocyclic compounds like N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has surged due to their versatility in medicinal chemistry. A growing number of studies focus on optimizing its synthesis to improve yield and purity, addressing common challenges such as reaction selectivity and byproduct formation. The compound's sulfanylacetamide linkage is also a point of interest, as it may influence its binding affinity to biological targets, making it a candidate for further structure-activity relationship (SAR) studies.
The compound's relevance extends to computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with enzymes or receptors. This aligns with the broader trend of leveraging AI-driven drug design to accelerate the discovery of new bioactive molecules. Additionally, its potential role in green chemistry initiatives—such as catalyzing reactions under mild conditions—has sparked discussions about sustainable synthetic pathways.
From an industrial perspective, N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is often explored for its patentability and commercial viability. Companies investing in high-value intermediates for pharmaceuticals are keen to evaluate its scalability and cost-effectiveness. Furthermore, its compatibility with continuous flow chemistry systems—a hot topic in modern organic synthesis—could streamline production and reduce waste, aligning with global environmental, social, and governance (ESG) goals.
In summary, N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901233-22-5) represents a promising candidate for interdisciplinary research, bridging gaps between medicinal chemistry, computational biology, and industrial applications. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs awaiting in both academic and commercial spheres.
901233-22-5 (N-(furan-2-yl)methyl-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)